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Compound of Interest

Compound Name: potassium di-tert-butyl phosphate

Cat. No.: B8791027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for potassium di-tert-butyl phosphate, a

reagent utilized in organic synthesis. The primary focus of this guide is the accurate

presentation of its molecular weight and constituent elemental composition.

Physicochemical Data
The fundamental quantitative data for potassium di-tert-butyl phosphate is summarized

below. This information is crucial for stoichiometric calculations in reaction planning and for the

characterization of compounds in drug development and materials science.

Property Value

Molecular Formula C₈H₁₈KO₄P[1][2]

Molecular Weight 248.30 g/mol [1][3][4]

Appearance White to off-white solid

CAS Number 33494-80-3[2][5][6]

Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property representing the mass

of one mole of the substance. The value presented is the molar mass, calculated based on the
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standard atomic weights of its constituent elements.

Calculation Workflow:

The molecular weight is calculated by summing the atomic weights of all atoms present in the

empirical formula (C₈H₁₈KO₄P).

Chemical Formula
(C₈H₁₈KO₄P)

Count Atoms of Each Element
C: 8, H: 18, K: 1, O: 4, P: 1

Obtain Standard Atomic Weights
C: 12.011, H: 1.008, K: 39.098

O: 15.999, P: 30.974

Calculate Total Mass for Each Element
(Number of Atoms × Atomic Weight)

Sum the Masses of All Elements

Molecular Weight
(248.30 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight from the chemical formula.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's

molecular weight from its chemical formula is a computational process based on established
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atomic weights. As such, detailed experimental protocols for this specific calculation are not

applicable. Similarly, potassium di-tert-butyl phosphate is a chemical reagent and does not

have associated biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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